Cas no 1593041-14-5 (2-{[3-Methyl-1-(trifluoroacetyl)azetidin-3-yl]oxy}acetic acid)

• Product Name: 2-{[3-Methyl-1-(trifluoroacetyl)azetidin-3-yl]oxy}acetic acid
• CAS No: 1593041-14-5
• MF: C₈H₁₀F₃NO₄
• MW: 241.164513111115
• CID: 6209283
• PubChem ID: 102657501
• Update Time: 2025-06-08

2-{[3-Methyl-1-(trifluoroacetyl)azetidin-3-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-5138072
• 2-{[3-methyl-1-(trifluoroacetyl)azetidin-3-yl]oxy}acetic acid
• 1593041-14-5
• 2-{[3-Methyl-1-(trifluoroacetyl)azetidin-3-yl]oxy}acetic acid

• Inchi： 1S/C8H10F3NO4/c1-7(16-2-5(13)14)3-12(4-7)6(15)8(9,10)11/h2-4H2,1H3,(H,13,14)
• InChI Key： FWBVIGMGGPQQAE-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C)(C1)OCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 241.05619229g/mol
• Monoisotopic Mass: 241.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{[3-Methyl-1-(trifluoroacetyl)azetidin-3-yl]oxy}acetic acid

Introduction to 2-{[3-Methyl-1-(trifluoroacetyl)azetidin-3-yl]oxy}acetic acid (CAS No. 1593041-14-5)

2-{[3-Methyl-1-(trifluoroacetyl)azetidin-3-yl]oxy}acetic acid, identified by its Chemical Abstracts Service (CAS) number 1593041-14-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of azetidine derivatives, which are known for their structural versatility and biological activity. The presence of a trifluoroacetyl group and an oxy moiety in its molecular structure imparts unique physicochemical properties, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The molecular structure of 2-{[3-Methyl-1-(trifluoroacetyl)azetidin-3-yl]oxy}acetic acid consists of a five-membered azetidine ring substituted with a methyl group at the 3-position, an acetyl group at the 1-position, and an acetoxy group linked to the 3-position via an oxygen atom. This configuration results in a highly functionalized scaffold that can serve as a precursor for the development of novel therapeutic agents. The trifluoroacetyl substituent, in particular, is known to enhance the metabolic stability and lipophilicity of molecules, which are critical factors in drug design.

In recent years, there has been growing interest in azetidine derivatives due to their potential applications in medicinal chemistry. The unique structural features of these compounds allow them to interact with biological targets in distinct ways compared to other heterocyclic systems. For instance, studies have shown that azetidine derivatives can exhibit inhibitory activity against various enzymes and receptors, making them promising candidates for the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer.

One of the most compelling aspects of 2-{[3-Methyl-1-(trifluoroacetyl)azetidin-3-yl]oxy}acetic acid is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes such as kinases and proteases, which are implicated in numerous pathological processes. The trifluoroacetyl group, in particular, has been shown to enhance binding affinity by increasing hydrophobic interactions with the target protein. Additionally, the presence of an acetoxy group provides a site for further functionalization, allowing chemists to tailor the properties of their synthetic targets to specific needs.

Recent advancements in computational chemistry have further highlighted the potential of 2-{[3-Methyl-1-(trifluoroacetyl)azetidin-3-yl]oxy}acetic acid as a pharmacophore. Molecular modeling studies have demonstrated that this compound can adopt multiple conformations that are compatible with binding pockets in biological targets. These studies have provided valuable insights into how structural modifications can be made to optimize potency and selectivity. For example, computational analyses have suggested that introducing additional fluorine atoms or altering the position of the methyl group could enhance binding interactions without compromising overall bioavailability.

The synthesis of 2-{[3-Methyl-1-(trifluoroacetyl)azetidin-3-yl]oxy}acetic acid presents both challenges and opportunities for synthetic chemists. While the presence of sensitive functional groups like the trifluoroacetyl moiety requires careful handling under controlled conditions, it also offers opportunities for innovative synthetic strategies. Recent reports have described efficient multi-step synthetic routes that highlight the versatility of this compound as a precursor. These methods often involve transition metal-catalyzed reactions and orthogonal functionalization steps, which allow for precise control over regiochemistry and stereochemistry.

In addition to its applications in drug discovery, 2-{[3-Methyl-1-(trifluoroacetyl)azetidin-3-yl]oxy}acetic acid has shown promise in materials science and chemical biology. Its unique structural features make it a suitable candidate for designing probes that can interact with biological macromolecules under physiological conditions. Such probes can provide insights into enzyme mechanisms and cellular processes, contributing to our understanding of disease pathways and potential therapeutic interventions.

The future prospects for 2-{[3-Methyl-1-(trifluoroacetyl)azetidin-3-yl]oxy}acetic acid are bright, with ongoing research exploring its potential applications in various fields. As our understanding of biological systems continues to evolve, so too will our ability to harness this compound's unique properties for therapeutic purposes. Whether used as an intermediate in drug development or as a tool for biochemical investigation, 2-{[3-Methyl-1-(trifluoroacetyl)azetidin-3-yl]oxy}acetic acid (CAS No. 1593041-14-5) represents a significant contribution to modern chemistry and medicine.